Cas no 62136-84-9 (2-Furantridecanoic acid, tetrahydro-5-methyl-, methyl ester, cis-)
62136-84-9 structure
Product Name:2-Furantridecanoic acid, tetrahydro-5-methyl-, methyl ester, cis-
CAS No:62136-84-9
MF:C19H36O3
MW:312.48734664917
CID:456774
PubChem ID:71389572
Update Time:2025-04-19
2-Furantridecanoic acid, tetrahydro-5-methyl-, methyl ester, cis- Chemical and Physical Properties
Names and Identifiers
-
- 2-Furantridecanoic acid, tetrahydro-5-methyl-, methyl ester, cis-
- methyl 13-[(2S,5R)-5-methyloxolan-2-yl]tridecanoate
- 62136-84-9
- DTXSID10811568
-
- Inchi: 1S/C19H36O3/c1-17-15-16-18(22-17)13-11-9-7-5-3-4-6-8-10-12-14-19(20)21-2/h17-18H,3-16H2,1-2H3/t17-,18+/m1/s1
- InChI Key: CIUCEJZCQRYHDT-MSOLQXFVSA-N
- SMILES: O1[C@H](C)CC[C@@H]1CCCCCCCCCCCCC(=O)OC
Computed Properties
- Exact Mass: 312.26658
- Monoisotopic Mass: 312.26644501g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 14
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
2-Furantridecanoic acid, tetrahydro-5-methyl-, methyl ester, cis- Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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